Cas no 1311313-74-2 (1-{4-(methylamino)methylpiperidin-1-yl}propan-2-ol)
1-{4-(methylamino)methylpiperidin-1-yl}propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-{4-[(methylamino)methyl]piperidin-1-yl}propan-2-ol
- 1-{4-(methylamino)methylpiperidin-1-yl}propan-2-ol
-
- Inchi: 1S/C10H22N2O/c1-9(13)8-12-5-3-10(4-6-12)7-11-2/h9-11,13H,3-8H2,1-2H3
- InChI Key: GCXNFWJZMDDBJD-UHFFFAOYSA-N
- SMILES: C(N1CCC(CNC)CC1)C(O)C
1-{4-(methylamino)methylpiperidin-1-yl}propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M288088-10mg |
1-{4-[(methylamino)methyl]piperidin-1-yl}propan-2-ol |
1311313-74-2 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M288088-50mg |
1-{4-[(methylamino)methyl]piperidin-1-yl}propan-2-ol |
1311313-74-2 | 50mg |
$ 160.00 | 2022-06-02 | ||
| TRC | M288088-100mg |
1-{4-[(methylamino)methyl]piperidin-1-yl}propan-2-ol |
1311313-74-2 | 100mg |
$ 250.00 | 2022-06-02 | ||
| Enamine | EN300-71016-0.05g |
1-{4-[(methylamino)methyl]piperidin-1-yl}propan-2-ol |
1311313-74-2 | 95.0% | 0.05g |
$135.0 | 2025-02-20 | |
| Enamine | EN300-71016-0.1g |
1-{4-[(methylamino)methyl]piperidin-1-yl}propan-2-ol |
1311313-74-2 | 95.0% | 0.1g |
$202.0 | 2025-02-20 | |
| Enamine | EN300-71016-0.25g |
1-{4-[(methylamino)methyl]piperidin-1-yl}propan-2-ol |
1311313-74-2 | 95.0% | 0.25g |
$289.0 | 2025-02-20 | |
| Enamine | EN300-71016-0.5g |
1-{4-[(methylamino)methyl]piperidin-1-yl}propan-2-ol |
1311313-74-2 | 95.0% | 0.5g |
$480.0 | 2025-02-20 | |
| Enamine | EN300-71016-1.0g |
1-{4-[(methylamino)methyl]piperidin-1-yl}propan-2-ol |
1311313-74-2 | 95.0% | 1.0g |
$614.0 | 2025-02-20 | |
| Enamine | EN300-71016-2.5g |
1-{4-[(methylamino)methyl]piperidin-1-yl}propan-2-ol |
1311313-74-2 | 95.0% | 2.5g |
$1202.0 | 2025-02-20 | |
| Enamine | EN300-71016-5.0g |
1-{4-[(methylamino)methyl]piperidin-1-yl}propan-2-ol |
1311313-74-2 | 95.0% | 5.0g |
$1779.0 | 2025-02-20 |
1-{4-(methylamino)methylpiperidin-1-yl}propan-2-ol Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 1-{4-(methylamino)methylpiperidin-1-yl}propan-2-ol
1-{4-(Methylamino)methylpiperidin-1-yl}propan-2-ol (CAS No. 1311313-74-2): A Comprehensive Overview
1-{4-(Methylamino)methylpiperidin-1-yl}propan-2-ol (CAS No. 1311313-74-2) is a versatile compound with significant potential in various pharmaceutical and medicinal applications. This compound, also known as MAMPP, is a derivative of piperidine and features a unique structure that combines a piperidine ring with a methylamino group and a propanol moiety. The combination of these functional groups endows MAMPP with unique chemical and biological properties, making it an intriguing candidate for further research and development.
The chemical structure of MAMPP is characterized by its piperidine ring, which is a common motif in many biologically active compounds. The presence of the methylamino group and the propanol moiety adds to its complexity and functionality. The methylamino group can participate in hydrogen bonding and other non-covalent interactions, while the propanol moiety can serve as a hydroxyl group donor or acceptor, contributing to the compound's solubility and reactivity.
Recent studies have highlighted the potential of MAMPP in various therapeutic areas. One notable application is in the field of neurodegenerative diseases. Research has shown that MAMPP can modulate certain neurotransmitter systems, particularly those involving acetylcholine and dopamine. These neurotransmitters play crucial roles in cognitive function and motor control, making MAMPP a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its potential in neurodegenerative diseases, MAMPP has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. Studies have demonstrated that MAMPP can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation and associated symptoms.
The pharmacokinetic properties of MAMPP have also been extensively studied. Research has shown that MAMPP exhibits good oral bioavailability, which is an important consideration for drug development. Its ability to cross the blood-brain barrier (BBB) further enhances its potential as a therapeutic agent for central nervous system (CNS) disorders. Additionally, MAMPP has been found to have a favorable safety profile, with minimal side effects observed in preclinical studies.
In terms of synthetic methods, MAMPP can be prepared through various routes, including the reaction of 4-(methylaminomethyl)piperidine with 2-bromopropanol or through the reductive amination of 4-formylpiperidine with methylamine followed by alkylation with 2-bromopropanol. These synthetic strategies provide flexibility in the production process, allowing for optimization based on specific requirements.
The potential applications of MAMPP extend beyond its therapeutic uses. It has also been explored as a lead compound for the development of novel materials and catalysts. The unique combination of functional groups in MAMPP makes it suitable for use in polymer synthesis and as a ligand in metal-catalyzed reactions.
In conclusion, 1-{4-(Methylamino)methylpiperidin-1-yl}propan-2-ol (CAS No. 1311313-74-2) is a multifaceted compound with significant potential in pharmaceutical, medicinal, and materials science applications. Ongoing research continues to uncover new aspects of its chemical and biological properties, further solidifying its importance in these fields. As more studies are conducted, it is likely that MAMPP will play an increasingly prominent role in the development of innovative therapies and materials.
1311313-74-2 (1-{4-(methylamino)methylpiperidin-1-yl}propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)